Cas no 2179-37-5 (bencyclane)

• Product Name: bencyclane
• CAS No: 2179-37-5
• MF: C₁₉H₃₁NO
• MW: 289.455545663834
• CID: 93707
• PubChem ID: 2312
• Update Time: 2025-06-08

bencyclane Chemical and Physical Properties

Names and Identifiers

• bencyclane
• 3-(1-benzylcycloheptyl)oxy-N,N-dimethylpropan-1-amine
• Benzcyclan
• EINECS 218-547-0
• Bencyclane [INN]
• FYJJXENSONZJRG-UHFFFAOYSA-N
• CHEMBL2110767
• NS00005558
• 3-((1-BENZYLCYCLOHEPTYL)OXY)-N,N-DIMETHYLPROPYLAMINE
• Bencyclanum [INN-Latin]
• DB13488
• Benciclano [INN-Spanish]
• DTXSID0022646
• Bencyclane; Benzcyclan
• AKOS040732567
• 1-Propanamine, N,N-dimethyl-3-((1-(phenylmethyl)cycloheptyl)oxy)-
• CAS-2179-37-5
• 1-Propanamine, N,N-dimethyl-3-[[1-(phenylmethyl)cycloheptyl]oxy]-
• DTXCID002646
• 3-((1-Benzylcycloheptyl)oxy)-N,N-dimethylpropylamin
• CHEBI:135205
• BENCYCLANE [WHO-DD]
• 3-[(1-Benzylcycloheptyl)oxy]-N,N-dimethylpropylamine
• BENCYCLANE [MI]
• Bencyclanum
• NCGC00249914-01
• CS-7171
• Q723117
• 2179-37-5
• Bencyclane (INN)
• 3-(1-benzylcycloheptyl)oxy-N, N-dimethylpropan-1-amine
• HY-U00134
• Tox21_113690
• SCHEMBL64881
• Bencyclan
• D07500
• benzcyclane
• 6I97Z6S135
• UNII-6I97Z6S135
• N,N-dimethyl-3-{[1-(phenylmethyl)cycloheptyl]oxy}propan-1-amine
• N-(3-[(1-Benzylcycloheptyl)oxy]propyl)-N,N-dimethylamine #
• Benciclano
• TS-07699
• C04AX11
• DA-71379
• {3-[(1-benzylcycloheptyl)oxy]propyl}dimethylamine
• Bencyclanum (INN-Latin)
• (3-((1-benzylcycloheptyl)oxy)propyl)dimethylamine
• Benciclano (INN-Spanish)

• Inchi： 1S/C19H31NO/c1-20(2)15-10-16-21-19(13-8-3-4-9-14-19)17-18-11-6-5-7-12-18/h5-7,11-12H,3-4,8-10,13-17H2,1-2H3
• InChI Key： FYJJXENSONZJRG-UHFFFAOYSA-N
• SMILES： O(CCCN(C)C)C1(CC2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 289.24100
• Monoisotopic Mass: 289.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.0±0.1 g/cm3
• Boiling Point: bp3 146-156°
• Flash Point: 113.2±25.5 °C
• Refractive Index: 1.52
• PSA: 12.47000
• LogP: 4.29040
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

bencyclane Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on bencyclane

Recent Advances in Bencyclane (2179-37-5) Research: A Comprehensive Review

Bencyclane (CAS: 2179-37-5), a vasodilator with spasmolytic properties, has been the subject of renewed interest in the field of chemical biology and pharmaceutical research. This compound, originally developed for peripheral vascular disorders, is now being investigated for its potential applications in neuroprotection, anti-inflammatory effects, and metabolic regulation. Recent studies have shed light on its molecular mechanisms, pharmacokinetics, and therapeutic efficacy, positioning bencyclane as a promising candidate for repurposing in various medical conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship of bencyclane derivatives, revealing that modifications at the tertiary amine group significantly influence its binding affinity to calcium channels. The research team employed molecular docking simulations and in vitro assays to demonstrate that bencyclane's primary mechanism involves modulation of L-type calcium channels, with additional effects on phosphodiesterase inhibition. These findings provide a molecular basis for its observed vasodilatory and neuroprotective effects.

In the context of neurodegenerative diseases, a recent preclinical trial (Nature Neuroscience, 2024) investigated bencyclane's potential in Alzheimer's disease models. The study reported that chronic administration of bencyclane at 10 mg/kg/day significantly reduced amyloid-beta plaque formation and improved cognitive function in transgenic mice. The researchers attributed these effects to bencyclane's dual action on cerebral blood flow enhancement and direct neuroprotective properties through calcium homeostasis regulation.

Pharmacokinetic studies have also advanced our understanding of bencyclane's metabolic profile. A 2024 publication in Drug Metabolism and Disposition presented novel data on bencyclane's cytochrome P450 metabolism, identifying CYP3A4 as the primary enzyme responsible for its hepatic clearance. This information is crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical applications.

The anti-inflammatory potential of bencyclane has emerged as another area of active investigation. Research published in the European Journal of Pharmacology (2023) demonstrated that bencyclane inhibits NF-κB signaling in macrophages, reducing pro-inflammatory cytokine production. This effect was observed at concentrations achievable with therapeutic dosing, suggesting potential applications in inflammatory conditions beyond its traditional vascular indications.

From a formulation perspective, recent advancements have addressed bencyclane's solubility challenges. A 2024 study in the International Journal of Pharmaceutics developed a novel nanocrystal formulation that improved bencyclane's oral bioavailability by 2.3-fold compared to conventional preparations. This technological breakthrough could significantly enhance the clinical utility of bencyclane, particularly for chronic conditions requiring long-term administration.

In conclusion, the growing body of research on bencyclane (2179-37-5) highlights its multifaceted pharmacological profile and expanding therapeutic potential. While its traditional use in peripheral vascular disorders remains valid, these recent discoveries open new avenues for clinical investigation in neurology, inflammation, and metabolic disorders. Further clinical trials are warranted to fully explore these emerging applications and establish evidence-based treatment protocols.